Cas no 51043-08-4 (3-pentylsulfanylaniline)
3-pentylsulfanylaniline structure
Product Name:3-pentylsulfanylaniline
CAS No:51043-08-4
MF:C11H17NS
MW:195.32438158989
CID:934649
PubChem ID:292067
Update Time:2025-04-19
3-pentylsulfanylaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-pentylsulfanylaniline
- 3-(pentylsulfanyl)aniline
- 3-Pentylmercapto-anilin
- AC1L6H7D
- AC1Q2WOV
- AC1Q7DVY
- AG-J-19156
- AR-1E7908
- CTK4J3533
- NSC157676
- AKOS017515851
- META-(PENTYLTHIO)-ANILINE
- DTXSID50303275
- NSC-157676
- 51043-08-4
-
- Inchi: 1S/C11H17NS/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9H,2-4,8,12H2,1H3
- InChI Key: DVTPJWDTVVRYSA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)N)CCCCC
Computed Properties
- Exact Mass: 195.10831
- Monoisotopic Mass: 195.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
3-pentylsulfanylaniline Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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